N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide
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Description
N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H20FN3OS and its molecular weight is 381.47. The purity is usually 95%.
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Scientific Research Applications
Potential Applications of Related Compounds
Antipsychotic Potential : A series of novel compounds with a structure related to pyrazole and pyrazolone derivatives showed antipsychotic-like profiles in behavioral animal tests. These compounds did not interact with dopamine receptors, suggesting a different mechanism of action from traditional antipsychotics. Such findings indicate the potential for developing new antipsychotic drugs with fewer side effects (Wise et al., 1987).
Herbicidal and Fungicidal Activities : Chloroacetamide derivatives have been used as selective herbicides to control annual grasses and broad-leaved weeds. The mode of action often involves the inhibition of fatty acid synthesis in target plants (Weisshaar & Böger, 1989).
Anti-inflammatory Activity : Research into N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides demonstrated significant anti-inflammatory activity. This suggests potential applications in developing anti-inflammatory drugs (Sunder & Maleraju, 2013).
Imaging and Diagnostic Applications : Fluorinated compounds, especially those targeting the translocator protein (18 kDa), have been studied for their potential in imaging neuroinflammation with positron emission tomography (PET). These compounds can serve as diagnostic tools for neurodegenerative diseases (Dollé et al., 2008).
Coordination Chemistry and Antioxidant Activity : Pyrazole-acetamide derivatives have been utilized in synthesizing coordination complexes with potential antioxidant activities. These complexes exhibit interesting supramolecular architectures and could find applications in medicinal chemistry (Chkirate et al., 2019).
Properties
IUPAC Name |
N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3OS/c1-13-7-14(2)9-17(8-13)25-21(18-11-27-12-19(18)24-25)23-20(26)10-15-3-5-16(22)6-4-15/h3-9H,10-12H2,1-2H3,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHEQYZCWMCAGHG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C(=C3CSCC3=N2)NC(=O)CC4=CC=C(C=C4)F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.